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Introduction

Chlorodimethylsilane ((CHs)2SiHCI), also known as dimethylchlorosilane (DMCS), is a
versatile organosilicon compound with significant applications in the synthesis of silicone
polymers, surface modification, and as an intermediate in the production of various specialty
chemicals.[1] Its reactivity, stemming from the silicon-chlorine and silicon-hydrogen bonds,
makes it a valuable reagent in both laboratory and industrial settings.[2] This guide provides an
in-depth overview of the core physical properties of chlorodimethylsilane, outlines general
experimental protocols for their determination, and presents a logical workflow for a key
chemical transformation.

Core Physical Properties of Chlorodimethylsilane

The physical characteristics of chlorodimethylsilane are crucial for its handling, storage, and
application in chemical synthesis. A summary of these properties is presented in the tables
below. It is a colorless, fuming liquid with a pungent odor.[2][3]

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula Cz2H-CISi [1114]
Molecular Weight 94.61 - 94.62 g/mol [1][5][6]
Appearance Colorless, clear liquid [1][5]
Odor Pungent, burning [3]
Table 2: Thermal and Density Properties
Property Value Conditions Source(s)
Boiling Point 34-36°C @ 760 mmHg [1107]
Melting Point -111 °C [1][7]
Density 0.852 g/mL at 25 °C [6][8]
0.869 g/mL [1]
Flash Point -28 °C (-18.4 °F) Closed Cup [6][7]
Table 3: Optical and Vapor Properties
Property Value Conditions Source(s)
Refractive Index (n_D) 1.383 at 20 °C [1][5][6]
Vapor Pressure 8.56 psi at 20 °C [5][6]
Vapor Density 4.0 (vs. air) [51[6]

Explosive Limits

3.0 - 20.0 % (V)

[3]

Experimental Protocols for Physical Property
Determination
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The accurate determination of physical properties is essential for the safe handling and
application of chemical compounds. Standardized methodologies, such as those provided by
the Organisation for Economic Co-operation and Development (OECD) and ASTM
International, ensure reproducibility and comparability of data.[1][7]

Boiling Point Determination

The boiling point of a volatile liquid like chlorodimethylsilane can be determined using
methods outlined in OECD Test Guideline 103 or ASTM D1078.[9]

General Procedure (Distillation Method):

o Apparatus: A distillation flask, condenser, receiver, and a calibrated temperature measuring
device are assembled.

o Sample Preparation: A measured volume of chlorodimethylsilane is placed in the
distillation flask with boiling chips.

o Heating: The flask is heated gently.

o Data Collection: The temperature is recorded at the point when the first drop of condensate
falls from the condenser into the receiver (initial boiling point) and throughout the distillation
process until the final boiling point is reached.[9]

o Correction: The observed boiling point is corrected to standard atmospheric pressure (760
mmHg).

Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a useful
indicator of purity.

General Procedure (Abbe Refractometer):

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.
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» Sample Application: A few drops of chlorodimethylsilane are placed on the clean, dry prism
surface of the refractometer.[2]

o Measurement: Light is passed through the sample, and the telescope is adjusted to bring the
dividing line between the light and dark fields into sharp focus on the crosshairs.[2]

» Reading: The refractive index is read directly from the instrument's scale.

o Temperature Control: The temperature of the prisms is maintained at a constant value
(typically 20°C) using a circulating water bath, as the refractive index is temperature-
dependent.[10]

Vapor Pressure Determination

The vapor pressure of a volatile liquid is a critical parameter for safety assessments and
understanding its behavior in closed systems. ASTM E1719 describes the determination of
vapor pressure by ebulliometry.[11]

General Procedure (Ebulliometry):

o Apparatus: An ebulliometer, which is a device for measuring the boiling point of a liquid at
different pressures, is used.[11]

e Procedure: The sample is introduced into the ebulliometer, and the system pressure is
controlled. The temperature at which the liquid boils at a given pressure is measured.[11]

o Data Analysis: A series of boiling point measurements are taken at different pressures. The
data is then used to construct a vapor pressure curve, often by fitting to an equation such as
the Antoine equation.

Logical Workflow: Synthesis of
Chlorodimethyisilane

The following diagram illustrates a general workflow for the synthesis of chlorodimethylsilane,
as described in the patent literature. This process involves the reaction of methyl hydrogen-
containing polysiloxane with dimethyldichlorosilane.[12]
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Caption: A generalized workflow for the synthesis of chlorodimethylsilane.

Logical Workflow: Chlorination of
Chlorodimethylsilane

The following diagram illustrates the experimental workflow for the chlorination of
chlorodimethylsilane, a reaction used to convert it into dichlorodimethylsilane, which has a
higher boiling point, facilitating purification of other chlorosilanes.[13][14]

Click to download full resolution via product page

Caption: Experimental workflow for the chlorination of chlorodimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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